2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)ethyl 4-methoxybenzoate
• InChI: InChI=1S/C18H15NO5/c1-23-13-8-6-12(7-9-13)18(22)24-11-10-19-16(20)14-4-2-3-5-15(14)17(19)21/h2-9H,10-11H2,1H3
• InChI Key: PZVXSMHIBPXCIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OCCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DIMBOA-GLS and is a derivative of benzoxazinoids, which are secondary metabolites found in plants.

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate has been studied for its potential applications in various fields such as agriculture, medicine, and material science. In agriculture, this compound has been shown to have antifungal and insecticidal properties, making it a potential candidate for the development of natural pesticides. In medicine, this compound has been investigated for its anticancer and anti-inflammatory properties. In material science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronics and photonics.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate is not fully understood. However, it is believed that this compound exerts its biological activity by modulating various signaling pathways in cells. For example, studies have shown that this compound can inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and insects, and reduce inflammation in animal models. However, further studies are needed to fully understand the biological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate in lab experiments is its potential for various applications in different fields. However, one limitation is the low yield of the synthesis method, which may limit its availability for large-scale experiments.

Future Directions

There are several future directions for the study of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate. One potential direction is the development of natural pesticides using this compound. Another direction is the investigation of its potential applications in the development of novel materials for electronics and photonics. Additionally, further studies are needed to fully understand the mechanism of action and biological effects of this compound, which may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 4-methoxybenzoate involves the reaction of 2,4-dimethoxybenzaldehyde and 2-(2-oxo-2-phenylethyl)malononitrile in the presence of a base catalyst such as potassium carbonate. The reaction proceeds via a Knoevenagel condensation followed by a Michael addition to form the final product. The yield of the synthesis method is reported to be around 60%.